Cas no 3279-81-0 (2-chloro-5-formylbenzene-1-sulfonamide)

2-Chloro-5-formylbenzene-1-sulfonamide is a versatile sulfonamide derivative featuring both chloro and formyl functional groups on a benzene ring. Its reactive aldehyde group enables further derivatization, making it a valuable intermediate in organic synthesis, particularly for pharmaceutical and agrochemical applications. The sulfonamide moiety enhances solubility and provides a handle for additional chemical modifications. The chloro substituent offers selectivity in cross-coupling reactions, while the formyl group facilitates condensation or reduction reactions. This compound’s structural features make it suitable for constructing complex molecules, including heterocycles and targeted bioactive compounds. Its stability under standard conditions ensures reliable handling and storage.

2-chloro-5-formylbenzene-1-sulfonamide structure

3279-81-0 structure

Product Name:2-chloro-5-formylbenzene-1-sulfonamide

CAS No:3279-81-0

MF:C₇H₆ClNO₃S

MW:219.645439624786

MDL:MFCD18205751

CID:1451584

PubChem ID:14654602

Update Time:2025-06-07

2-chloro-5-formylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

- Benzenesulfonamide, 2-chloro-5-formyl-
- 2-chloro-5-formylBenzenesulfonamide
- 2-Chloro-5-formyl-benzenesulfonamide
- EN300-207952
- ABTIADUZLHZTGU-UHFFFAOYSA-N
- 2-Chloro-5-formylbenzene-1-sulfonamide
- 3279-81-0
- DTXSID40562652
- Z1269147805
- SCHEMBL939715
- DA-26468
- AMY30724
- chloro-5-formylbenzene-1-sulfonamide
- chloro-5-formyl-benzenesulfonamide
- 2-chloro-5-formylbenzene-1-sulfonamide
- MDL： MFCD18205751
- Inchi： 1S/C7H6ClNO3S/c8-6-2-1-5(4-10)3-7(6)13(9,11)12/h1-4H,(H2,9,11,12)
- InChI Key： ABTIADUZLHZTGU-UHFFFAOYSA-N
- SMILES： ClC1=CC=C(C=O)C=C1S(N)(=O)=O

Computed Properties

Exact Mass: 218.97578
Monoisotopic Mass: 218.9756919g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 285
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.2
Topological Polar Surface Area: 85.6Å²

Experimental Properties

PSA: 77.23

2-chloro-5-formylbenzene-1-sulfonamide Pricemore >>

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